Cas no 32889-11-5 (Acetamide, 2-chloro-N-8-quinolinyl-)

• Product Name: Acetamide, 2-chloro-N-8-quinolinyl-
• CAS No: 32889-11-5
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 1453864
• PubChem ID: 735766
• Update Time: 2025-04-20

Acetamide, 2-chloro-N-8-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-8-quinolinyl-
• 2-chloro-N-quinolin-8-ylacetamide
• AKOS000158293
• CU-00000000182-1
• N1-(8-quinolyl)-2-chloroacetamide
• MFCD00218186
• 2-chloro-N-(quinolin-8-yl)acetamide
• DTXSID90352823
• SCHEMBL4866729
• 32889-11-5
• 2-chloro-N-(quinol-8-yl)acetamide
• DB-266054

• Inchi： 1S/C11H9ClN2O/c12-7-10(15)14-9-5-1-3-8-4-2-6-13-11(8)9/h1-6H,7H2,(H,14,15)
• InChI Key： ILSCGIHFKLZTME-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=CC2=CC=CN=C21)=O

Computed Properties

• Exact Mass: 220.04047
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99